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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of titanium
selenide, a transition metal dichalcogenide that has garnered significant interest for its unique
electronic properties, including a charge density wave (CDW) transition. This document details
the crystallographic parameters of various titanium selenide phases, outlines experimental
protocols for their synthesis and analysis, and presents visualizations of their crystal structures
and experimental workflows.

Introduction to Titanium Selenide

Titanium selenide (TiSe) and its various stoichiometric forms are layered materials with strong
covalent bonding within layers and weak van der Waals interactions between them.[1] This
anisotropic structure gives rise to many of its interesting physical properties. The most studied
phase, titanium diselenide (TiSez), is a semimetal that undergoes a transition to a
commensurate CDW state at approximately 200 K.[2] This guide will focus primarily on TiSez
while also providing available data on other known titanium selenide phases.

Crystal Structure of Titanium Selenide Phases

The titanium-selenium system encompasses several phases, each with a distinct crystal
structure. The key crystallographic data for the most common phases are summarized below.

Titanium Diselenide (TiSez2)
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Titanium diselenide most commonly crystallizes in the 1T phase, which has a trigonal crystal
system. This structure is analogous to that of cadmium iodide (Cdl2).[3]

Table 1: Crystallographic Data for Titanium Diselenide (TiSez)

Parameter Value Reference
Crystal System Trigonal [1]
Space Group P-3m1 [1]
a 3.54 A [1]
c 6.01 A [1]
o 90° [1]
B 90° [1]
y 120° [1]
Ti-Se Bond Length 2.538 A [4]

o Ti: Octahedral (6 Se) Se:
Coordination _ ' _ [3]
Trigonal Pyramidal (3 Ti)

Below is a visualization of the crystal structure of 1T-TiSexz.
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Crystal Structure of 1T-TiSez
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Chemical Vapor Transport (CVT) Workflow for TiSe2 Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Analysis of Titanium Selenide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594851#titanium-selenide-crystal-structure-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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